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Compound of Interest

Compound Name: N-Butylaniline

Cat. No.: B073990

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for N-
Butylaniline (CAS No. 1126-78-9). The information is compiled to assist laboratory and
research professionals in minimizing risks and ensuring safe operational procedures.

Physicochemical and Safety Data

A summary of the key quantitative data for N-Butylaniline is presented below for easy
reference and comparison.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b073990?utm_src=pdf-interest
https://www.benchchem.com/product/b073990?utm_src=pdf-body
https://www.benchchem.com/product/b073990?utm_src=pdf-body
https://www.benchchem.com/product/b073990?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)

Molecular Formula C1oH1sN [1112][3]

Molecular Weight 149.23 g/mol [2][4]
Clear, light yellow to brown or

Appearance o [LI[21[3]1415]
amber colored liquid

Odor Characteristic amine odor [3]

Melting Point -12 °C (10.4 °F) [1][2][6]

- _ 241 °C (465.8 °F) at 760

Boiling Point [11[6]
mmHg

Flash Point 107 °C (224.6 °F) [1][6]

Density 0.93-0.942 g/cm? [1][2][6]

Water Solubility Insoluble [1112114115]

Vapor Density 5.1 [6]

Refractive Index

1.5320 - 1.5345

[1](2]

NIOSH IDLH

100 ppm

[1]i71e]

Oral LD50 (Rat)

1620 mg/kg

[8]

Hazard Identification and GHS Classification

N-Butylaniline is classified as a hazardous substance. The following table summarizes its

GHS hazard statements.
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Hazard Class

Hazard Statement

Acute Toxicity, Oral (Category 4)

H302: Harmful if swallowed

Skin Irritation (Category 2)

H315: Causes skin irritation

Serious Eye Irritation (Category 2A)

H319: Causes serious eye irritation

Specific Target Organ Toxicity — Single
Exposure (Category 3), Respiratory System

H335: May cause respiratory irritation

Specific Target Organ Toxicity — Single
Exposure (Category 1)

H370: Causes damage to organs

Specific Target Organ Toxicity — Repeated
Exposure (Category 2)

H372: Causes damage to organs through

prolonged or repeated exposure

Source:[4][9]

Experimental Protocols for Safe Handling and

Emergencies

The following protocols provide detailed methodologies for critical safety procedures when

working with N-Butylaniline.

Protocol for Personal Protective Equipment (PPE)

This protocol outlines the minimum PPE required for handling N-Butylaniline.

Objective: To prevent skin, eye, and respiratory exposure.

Materials:

Closed-toe shoes.

Safety goggles with side-shields or a face shield.[7][10]
Chemically resistant gloves (e.g., nitrile rubber, inspect before use).[10][11]

Laboratory coat or impervious clothing.[10][11]
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» NIOSH/MSHA approved respirator if ventilation is inadequate or if exposure limits are
exceeded.[7]

Procedure:

Eye and Face Protection: Always wear tightly fitting safety goggles.[7] For tasks with a higher
risk of splashing, a face shield should be worn in addition to goggles.

» Skin Protection: Wear a lab coat and chemically resistant gloves.[10] Ensure gloves are
inspected for any signs of degradation or puncture before each use. Contaminated clothing
should be removed immediately and washed before reuse.[12][13]

o Respiratory Protection: Handle N-Butylaniline in a well-ventilated area, preferably within a
chemical fume hood.[11][12] If engineering controls are insufficient, a NIOSH-approved
respirator with an appropriate cartridge for organic vapors should be used.[7]

e Hygiene: Wash hands thoroughly after handling the substance, before breaks, and at the
end of the workday.[6][11]

Protocol for Chemical Spill Cleanup

This protocol details the steps for safely managing an incidental spill of N-Butylaniline.
Objective: To safely contain, neutralize, and dispose of spilled N-Butylaniline.

Materials:

Appropriate PPE (see Protocol 3.1).

Inert absorbent material (e.g., sand, vermiculite, diatomaceous earth).[4][14]

Activated carbon for flammable liquids.[15]

Leak-proof container for waste disposal.[16]

Mild detergent solution.[15]

Spill containment materials (e.g., absorbent socks).
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Procedure:

Immediate Response: Alert personnel in the immediate area and evacuate non-essential
individuals.[15] Remove all sources of ignition.[4][5]

e Personal Protection: Don the appropriate PPE before approaching the spill.[16]

o Containment: If safe to do so, stop the source of the leak.[4][16] Place absorbent materials
around the perimeter of the spill to prevent it from spreading.[14]

o Absorption: Cover the spill with a non-combustible, inert absorbent material.[4][14] Start from
the outer edges and work inwards.[15][16]

o Collection: Once the liquid is fully absorbed, carefully scoop the material into a designated,
leak-proof container.[16]

o Decontamination: Wash the spill area with a mild detergent and water solution.[15] Collect
the rinse water for proper disposal if the spill is of a highly toxic nature.[16]

o Disposal: Label the container with the hazardous waste and dispose of it according to
institutional and local regulations.[16]

o Restock: Replenish any used materials from the spill kit.[16]

Protocol for First Aid Measures

This protocol provides guidance for immediate first aid in the event of exposure to N-
Butylaniline. Medical attention should always be sought following any exposure.

Objective: To provide immediate care to individuals exposed to N-Butylaniline.
Procedure:
e Inhalation:

o Move the victim to fresh air immediately.[12][13]

o If breathing is difficult, administer oxygen.[12][13]

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://lin-web.clarkson.edu/~skrishna/Chemical_Spill_Procedures.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/N-Butylaniline
https://cameochemicals.noaa.gov/chemical/2678
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-5-emergency-preparation/54-1
https://pubchem.ncbi.nlm.nih.gov/compound/N-Butylaniline
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-5-emergency-preparation/54-1
https://www.jk-sci.com/blogs/resource-center/chemical-spill-cleanup-procedures
https://pubchem.ncbi.nlm.nih.gov/compound/N-Butylaniline
https://www.jk-sci.com/blogs/resource-center/chemical-spill-cleanup-procedures
https://lin-web.clarkson.edu/~skrishna/Chemical_Spill_Procedures.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-5-emergency-preparation/54-1
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-5-emergency-preparation/54-1
https://lin-web.clarkson.edu/~skrishna/Chemical_Spill_Procedures.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-5-emergency-preparation/54-1
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-5-emergency-preparation/54-1
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-5-emergency-preparation/54-1
https://www.benchchem.com/product/b073990?utm_src=pdf-body
https://www.benchchem.com/product/b073990?utm_src=pdf-body
https://www.benchchem.com/product/b073990?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/42043.pdf
https://aksci.com/sds/4175DE_SDS.pdf
https://pim-resources.coleparmer.com/sds/42043.pdf
https://aksci.com/sds/4175DE_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o If the victim is not breathing, provide artificial respiration. Do not use mouth-to-mouth
resuscitation.[4][12]

o Seek immediate medical attention.[12][13]

e Skin Contact:

[e]

Immediately flush the skin with plenty of water for at least 15-30 minutes while removing
all contaminated clothing and shoes.[4][12][13]

[e]

Wash the affected area with soap and water.[11]

o

Seek immediate medical attention.[12][13]

[¢]

Wash contaminated clothing before reuse.[12][13]
e Eye Contact:

o Immediately flush the eyes with plenty of water for at least 15-30 minutes, occasionally
lifting the upper and lower eyelids.[4][12][13]

o Remove contact lenses, if present and easy to do. Continue rinsing.[13][17]
o Seek immediate medical attention.[12][13]

e Ingestion:
o Do NOT induce vomiting.[6][12]

o If the person is conscious and alert, rinse their mouth with water and have them drink 2-4
cupfuls of milk or water.[12]

o Never give anything by mouth to an unconscious person.[12][13]

o Seek immediate medical attention.[12][13]

Visualization of Safety and Handling Workflows
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The following diagrams illustrate key logical relationships and workflows for the safe handling of
N-Butylaniline.
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Hierarchy of Controls for N-Butylaniline

Substitution
(Use a less hazardous chemical)

PPE
(Gloves, goggles, lab coat)
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N-Butylaniline Spill Occurs

Alert Personnel & Evacuate Area

:

Don Appropriate PPE

Contain Spill with Absorbents

Absorb with Inert Material

Collect Waste in a Sealed Container

Decontaminate Spill Area

Dispose of as Hazardous Waste
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Exposure to N-Butylaniline

Skin Contact

Flush Skin with Water for 15-30 min

Eye Contact

Flush Eyes with Water for 15-30 min

Move to Fresh Air Rinse Mouth, Drink Water/Milk

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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